N-[2-(thiophen-2-yl)ethyl]-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),2(6),8,10-tetraen-12-amine

• IUPAC Name: N-(2-thiophen-2-ylethyl)-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraen-12-amine
• InChI: InChI=1S/C15H15N3S2/c1-4-11-12(5-1)20-15-13(11)14(17-9-18-15)16-7-6-10-3-2-8-19-10/h2-3,8-9H,1,4-7H2,(H,16,17,18)
• InChI Key: REEVVLOFPWRATD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC3=NC=NC(=C23)NCCC4=CC=CS4
• Molecular Formula: C15H15N3S2
• Molecular Weight: 301.4 g/mol

Description

Thiophene-2-ethylamine is a stimulant drug which is an analogue of amphetamine where the phenyl ring has been replaced by thiophene. It has similar stimulant effects to amphetamine but with around one third the potency.

Synthesis Analysis

The synthesis of thiophene-2-ethylamine involves several steps. N,N-Dimethylformamide (DMF) reacts with thiophene to obtain 2-thiophenecarbaldehyde, then reacts with isopropyl chloroacetate to obtain 2-thiopheneacetaldehyde, and then reacts with hydroxylamine hydrochloride to obtain 2-thiopheneacetaldehyde oxime, and finally reduced to give 2-thiopheneethylamine.

Physical And Chemical Properties Analysis

Thiophene-2-ethylamine has a boiling point of 200-201 °C/750 mmHg (lit.), a density of 1.087 g/mL at 25 °C (lit.), and a refractive index of n 20/D 1.551 (lit.). It is a colorless to yellow liquid.

Mechanism of Action

Thiopropamine is likely to be metabolized into active 4-hydroxymethiopropamine and thiophene S-oxides. These are further deaminated by CYP2C in liver transforming them into inactive 1-(Thiophen-2-yl)-2-propan-2-one which is a phenylacetone derivative.

Safety and Hazards

Thiophene-2-ethylamine is air sensitive and should be kept in a dark place, sealed in dry, room temperature conditions. It has a flash point of 190 °F. The safety symbols for thiophene-2-ethylamine are Xn and Xi, indicating that it is harmful and irritating.